Cas no 105333-30-0 (Ethanone,1-(3-nitrosophenyl)-)
Ethanone,1-(3-nitrosophenyl)- structure
Product Name:Ethanone,1-(3-nitrosophenyl)-
CAS No:105333-30-0
MF:C8H7NO2
MW:149.146682024002
CID:126684
PubChem ID:45085835
Update Time:2025-04-18
Ethanone,1-(3-nitrosophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-nitrosophenyl)-
- 1-(3-nitrosophenyl)ethan-1-one
- Ethanone, 1-(3-nitrosophenyl)- (9CI)
- 3-Nitrosoacetophenone
- m-Nitrosoacetophenone
- DTXSID901310057
- SCHEMBL47337
- 105333-30-0
- 1-(3-Nitrosophenyl)ethanone
-
- Inchi： 1S/C8H7NO2/c1-6(10)7-3-2-4-8(5-7)9-11/h2-5H,1H3
- InChI Key： YKOKHLGHNZUQBN-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=C(C=1)N=O
Computed Properties
- Exact Mass: 149.04771
- Monoisotopic Mass: 149.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- PSA: 46.5
- LogP: 2.28710
Ethanone,1-(3-nitrosophenyl)- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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